Cas no 1354003-99-8 ([(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-methyl-carbamic acid tert-butyl ester)

• Product Name: [(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-methyl-carbamic acid tert-butyl ester
• CAS No: 1354003-99-8
• MF: C₁₂H₂₅N₃O₂
• MW: 243.345803022385
• CID: 2159790
• Update Time: 2025-05-20

[(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-methyl-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• [(S)-1-(2-amino-ethyl)-pyrrolidin-3-yl]-methyl-carbamic acid tert-butyl ester
• (S)-tert-Butyl (1-(2-aminoethyl)pyrrolidin-3-yl)(methyl)carbamate
• AM95958
• [(S)-1-(2-aminoethyl)pyrrolidin-3-yl]methylcarbamic acid tert-butyl ester
• [(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-methyl-carbamic acid tert-butyl ester

• Inchi： 1S/C12H25N3O2/c1-12(2,3)17-11(16)14(4)10-5-7-15(9-10)8-6-13/h10H,5-9,13H2,1-4H3/t10-/m0/s1
• InChI Key： POUDWBXEBQGZKA-JTQLQIEISA-N
• SMILES： O(C(C)(C)C)C(N(C)[C@@H]1CN(CCN)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 263
• Topological Polar Surface Area: 58.8

Additional information on [(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-methyl-carbamic acid tert-butyl ester

[(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-methyl-carbamic acid tert-butyl ester (CAS No. 1354003-99-8): A Comprehensive Overview

[(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-methyl-carbamic acid tert-butyl ester (CAS No. 1354003-99-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, commonly referred to as (S)-Tert-butyl (1-(2-aminoethyl)pyrrolidin-3-yl)methylcarbamate, is a chiral aminocarbamate derivative that has garnered attention for its potential in drug discovery and development.

The structure of (S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-methyl-carbamic acid tert-butyl ester is characterized by a tert-butyl carbamate group attached to a chiral pyrrolidine ring, which is further functionalized with an aminoethyl side chain. This unique structural arrangement imparts the compound with several desirable properties, including enhanced solubility, stability, and the ability to form specific interactions with biological targets.

Recent research has highlighted the potential of (S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-methyl-carbamic acid tert-butyl ester in various therapeutic areas. For instance, studies have shown that this compound can act as a potent inhibitor of specific enzymes involved in neurodegenerative diseases. One notable example is its ability to inhibit the activity of chymotrypsin-like proteasome, which plays a crucial role in protein degradation and cellular homeostasis. This inhibition can potentially slow down the progression of diseases such as Alzheimer's and Parkinson's.

In addition to its enzymatic inhibition properties, (S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-methyl-carbamic acid tert-butyl ester has also been explored for its antiviral potential. Research conducted by a team at the University of California, San Francisco, demonstrated that this compound can effectively inhibit the replication of certain RNA viruses, including influenza and coronaviruses. The mechanism of action involves interfering with viral protein synthesis, thereby reducing viral load and mitigating the severity of infections.

The synthesis of (S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-methyl-carbamic acid tert-butyl ester involves several well-documented steps. The process typically begins with the formation of a chiral pyrrolidine ring through asymmetric synthesis methods. Subsequently, the aminoethyl side chain is introduced via reductive amination or other coupling reactions. The final step involves the protection of the amine group using tert-butyloxycarbonyl (Boc) chemistry to form the desired carbamate derivative.

The pharmacokinetic properties of (S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-methyl-carbamic acid tert-butyl ester have been extensively studied to understand its behavior in biological systems. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and can penetrate the blood-brain barrier, making it suitable for central nervous system (CNS) applications.

From a toxicological perspective, (S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-methyl-carbamic acid tert-butyl ester has been evaluated for its safety profile. Preclinical studies have demonstrated that it is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs. These findings support its potential for further clinical development.

In conclusion, [(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-methyl-carbamic acid tert-butyl ester (CAS No. 1354003-99-8) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its potential therapeutic benefits, make it an attractive candidate for further investigation and development into novel therapeutic agents.